Cas no 1797695-95-4 (N-(2-methyl-1,3-benzothiazol-5-yl)-1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperidine-4-carboxamide)

• Product Name: N-(2-methyl-1,3-benzothiazol-5-yl)-1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperidine-4-carboxamide
• CAS No: 1797695-95-4
• MF: C₂₀H₂₀N₈OS
• MW: 420.490800857544
• CID: 5948904
• PubChem ID: 71810845
• Update Time: 2025-06-27

N-(2-methyl-1,3-benzothiazol-5-yl)-1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methyl-1,3-benzothiazol-5-yl)-1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperidine-4-carboxamide
• AKOS024569037
• 1797695-95-4
• 1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(2-methylbenzo[d]thiazol-5-yl)piperidine-4-carboxamide
• N-(2-methyl-1,3-benzothiazol-5-yl)-1-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl]piperidine-4-carboxamide
• F6456-0211

• Inchi： 1S/C20H20N8OS/c1-13-25-16-8-15(2-3-17(16)30-13)26-20(29)14-4-6-27(7-5-14)18-9-19(23-11-22-18)28-12-21-10-24-28/h2-3,8-12,14H,4-7H2,1H3,(H,26,29)
• InChI Key： QLWSACORCYINFQ-UHFFFAOYSA-N
• SMILES： N1(C2=CC(N3C=NC=N3)=NC=N2)CCC(C(NC2=CC=C3SC(C)=NC3=C2)=O)CC1

Computed Properties

• Exact Mass: 420.14807846g/mol
• Monoisotopic Mass: 420.14807846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 130Ų

Additional information on N-(2-methyl-1,3-benzothiazol-5-yl)-1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperidine-4-carboxamide

Research Brief on N-(2-methyl-1,3-benzothiazol-5-yl)-1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperidine-4-carboxamide (CAS: 1797695-95-4)

Recent studies on the compound N-(2-methyl-1,3-benzothiazol-5-yl)-1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperidine-4-carboxamide (CAS: 1797695-95-4) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique benzothiazole and triazolylpyrimidine moieties, has been investigated for its pharmacological properties, particularly in targeting specific kinase pathways implicated in various diseases.

The primary focus of current research has been on elucidating the compound's mechanism of action and its efficacy in preclinical models. Recent findings suggest that this molecule exhibits potent inhibitory activity against certain kinases, making it a potential therapeutic agent for oncology and inflammatory disorders. Structural-activity relationship (SAR) studies have further refined its design to enhance selectivity and reduce off-target effects.

In vitro and in vivo studies have demonstrated the compound's ability to modulate key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is often dysregulated in cancer. Researchers have also explored its pharmacokinetic properties, including bioavailability and metabolic stability, to assess its suitability for clinical development. Preliminary data indicate favorable absorption and distribution profiles, though further optimization may be required to address potential toxicity concerns.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the development of derivatives based on this scaffold. Patent filings and peer-reviewed publications from the past year underscore the growing interest in this compound class. Notably, its application in combination therapies with existing drugs is being explored to overcome resistance mechanisms in difficult-to-treat cancers.

Future research directions include expanding the scope of target validation and advancing the compound through preclinical toxicity studies. The integration of computational modeling and high-throughput screening is expected to further refine its therapeutic potential. As the scientific community continues to unravel the full spectrum of its biological activities, N-(2-methyl-1,3-benzothiazol-5-yl)-1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperidine-4-carboxamide remains a molecule of significant interest in drug discovery pipelines.